Cas no 1065586-37-9 ((2,4-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride)

• Product Name: (2,4-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride
• CAS No: 1065586-37-9
• MF: C₁₁H₁₃ClF₂N₂O
• MW: 262.683528661728
• CID: 4570263
• Update Time: 2025-11-06

(2,4-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorobenzoyl)piperazine hydrochloride
• (2,4-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride

• Inchi： 1S/C11H12F2N2O.ClH/c12-8-1-2-9(10(13)7-8)11(16)15-5-3-14-4-6-15;/h1-2,7,14H,3-6H2;1H
• InChI Key： GOKZJHFFNFROOW-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(C1C=CC(F)=CC=1F)=O.Cl

Additional information on (2,4-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride

Introduction to (2,4-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride (CAS No. 1065586-37-9)

Compound with the chemical identifier CAS No. 1065586-37-9 and the product name (2,4-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both fluorine atoms and a piperazine moiety in its molecular structure imparts distinct pharmacological characteristics, making it a promising candidate for further research and development.

The molecular structure of this compound consists of a benzene ring substituted with two fluorine atoms at the 2 and 4 positions, linked to a piperazine ring through a methanone group. This arrangement not only enhances the compound's solubility in polar solvents but also influences its interactions with biological targets. The (2,4-difluorophenyl) group is known for its ability to modulate enzyme activity and receptor binding, while the piperazin-1-yl moiety is frequently employed in drug design due to its role as a bioisostere for other pharmacophores.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological systems in unique ways. The hydrochloride salt form of this compound, specifically, has been studied for its potential as an intermediate in the synthesis of more complex molecules. The hydrochloride modification not only improves the compound's stability but also enhances its bioavailability, making it more suitable for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that compounds containing the piperazine moiety can interact with various neurotransmitter receptors, including serotonin and dopamine receptors. The (2,4-difluorophenyl) group further enhances this potential by providing additional binding sites that can be optimized for specific therapeutic effects. Preliminary studies have shown that derivatives of this compound may exhibit properties similar to those of known antipsychotic and antidepressant drugs.

The synthesis of this compound involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the aromatic ring is particularly challenging due to their reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to achieve high selectivity and efficiency in these reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired molecular framework.

Once synthesized, the compound undergoes rigorous testing to evaluate its pharmacological properties. This includes assessment of its binding affinity to target receptors, pharmacokinetic behavior, and potential toxicological effects. Computational modeling techniques have also been employed to predict how the compound will interact with biological targets based on its three-dimensional structure. These models help researchers identify potential lead compounds that can be further optimized for therapeutic efficacy.

The hydrochloride salt form of this compound has been found to be particularly useful in preclinical studies due to its improved solubility and stability. Solubility is a critical factor in drug development as it affects how well a drug can be absorbed into the bloodstream and distributed throughout the body. The hydrochloride modification enhances solubility by increasing the compound's polarity, which allows it to dissolve more easily in aqueous solutions.

In conclusion, (2,4-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride (CAS No. 1065586-37-9) represents a significant advancement in pharmaceutical chemistry with potential applications in treating neurological disorders. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapies.